8-methyl-2-[(2-phenylethyl)sulfanyl]-4H-pyrido[1,2-a][1,3,5]triazin-4-one

• IUPAC Name: 8-methyl-2-(2-phenylethylsulfanyl)pyrido[1,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C16H15N3OS/c1-12-7-9-19-14(11-12)17-15(18-16(19)20)21-10-8-13-5-3-2-4-6-13/h2-7,9,11H,8,10H2,1H3
• InChI Key: ZPDQRBQZLBKVSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=NC(=O)N2C=C1)SCCC3=CC=CC=C3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol
• CAS No.: 896336-03-1

Description

This compound belongs to the pyrido[1,2-a][1,3,5]triazin-4-one family, characterized by a rigid planar tricyclic core that resists tautomerization, enhancing stability in biological systems . The structure features an 8-methyl group and a 2-[(2-phenylethyl)sulfanyl] substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-methyl-2-[(2-phenylethyl)sulfanyl]-4H-pyrido[1,2-a][1,3,5]triazin-4-one typically involves multi-step organic reactions

• Formation of the Pyrido[1,2-a][1,3,5]triazin-4-one Core

  Starting Materials: 2-aminopyridine and a suitable nitrile.

  Reaction Conditions: Cyclization reaction under acidic or basic conditions to form the triazinone ring.

Chemical Reactions Analysis

Types of Reactions

• Oxidation

  Reagents: Hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA).

  Conditions: Mild to moderate temperatures.

  Products: Sulfoxides or sulfones depending on the extent of oxidation.

• Reduction

  Reagents: Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

  Conditions: Low temperatures to avoid over-reduction.

  Products: Reduced forms of the triazinone ring or the sulfanyl group.

• Substitution

  Reagents: Various halides or nucleophiles.

  Conditions: Presence of a base or acid catalyst.

  Products: Substituted derivatives at the methyl or phenylethylsulfanyl positions.

Scientific Research Applications

Chemistry

Catalysis: The compound can act as a ligand in coordination chemistry, forming complexes with transition metals that can be used as catalysts in organic reactions.

Biology

Antimicrobial Activity: Preliminary studies suggest that derivatives of this compound exhibit antimicrobial properties, making it a candidate for the development of new antibiotics.

Medicine

Anticancer Research: The compound’s structure allows it to interact with DNA and proteins, potentially inhibiting cancer cell growth.

Industry

Material Science: The compound’s stability and electronic properties make it suitable for use in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism by which 8-methyl-2-[(2-phenylethyl)sulfanyl]-4H-pyrido[1,2-a][1,3,5]triazin-4-one exerts its effects is primarily through interaction with biological macromolecules. It can bind to DNA, interfering with replication and transcription processes. Additionally, it may inhibit enzymes by binding to their active sites, thereby blocking substrate access.

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

Key analogues and their properties are summarized below:

Compound Name (CAS)	Substituent(s)	Molecular Formula	Molar Mass (g/mol)	Melting Point (°C)	Key Properties/Activity
Target Compound	8-Me, 2-[(2-phenylethyl)sulfanyl]	C₁₇H₁₆N₃OS	310.39 (calc.)	N/A	Hypothesized improved lipophilicity
8-Me-2-[(3-(CF₃)benzyl)sulfanyl] (306978-68-7)	8-Me, 2-[3-(trifluoromethyl)benzyl]	C₁₆H₁₂F₃N₃OS	351.35	N/A	Predicted pKa: -3.27; high stability
2-(Benzylsulfanyl)-8-Me (306978-70-1)	8-Me, 2-(benzylsulfanyl)	C₁₄H₁₁N₃OS	269.32	N/A	Shorter chain, reduced lipophilicity
2-Diethylamino-7-(thiophenyl) (8g)	2-(Et₂N), 7-(thiophen-2-yl)	C₁₅H₁₆N₄OS	300.38	146	Bactericidal activity observed
2-Amino-6-Me (4e1)	2-NH₂, 6-Me	C₇H₇N₃O	176.15	>260	High thermal stability

Notes:

• Lipophilicity: The phenylethylsulfanyl group in the target compound likely increases logP compared to benzylsulfanyl (306978-70-1) or amino (4e1) derivatives, favoring passive diffusion across membranes.
• Electronic Effects: Trifluoromethyl groups (306978-68-7) enhance metabolic stability via electron-withdrawing effects , whereas thiophenyl (8g) enables π-π stacking with biological targets .

Spectral Characterization

• NMR: The target compound’s ¹H NMR would display signals for the pyrido-triazinone core (δ 6.5–8.5 ppm), 8-Me (δ ~2.3 ppm), and phenylethylsulfanyl (δ 2.8–3.5 ppm for SCH₂CH₂Ph). Comparatively, 4e1 shows a 6-Me signal at δ 2.29 ppm and aromatic protons at δ 6.87–8.50 ppm .
• MS: Expected molecular ion [M⁺] at m/z 310.39, with fragmentation patterns similar to 8g (m/z 300 → 271, 228) .